Cas no 6965-09-9 (N-[(6-Imino-2-methoxy-1,6-dihydropyrimidin-5-yl)methyl]ethanimidic acid)

N-[(6-Imino-2-methoxy-1,6-dihydropyrimidin-5-yl)methyl]ethanimidic acid structure
6965-09-9 structure
Product Name:N-[(6-Imino-2-methoxy-1,6-dihydropyrimidin-5-yl)methyl]ethanimidic acid
CAS No:6965-09-9
MF:C8H12N4O2
MW:196.206480979919
CID:3035254
PubChem ID:249106
Update Time:2025-04-21

N-[(6-Imino-2-methoxy-1,6-dihydropyrimidin-5-yl)methyl]ethanimidic acid Chemical and Physical Properties

Names and Identifiers

    • N-[(4-amino-2-methoxypyrimidin-5-yl)methyl]acetamide
    • N-(chrysen-5-yl)acetamide; Acetamide, N-5-chrysenyl-; 5-Acetamidochrysen; NSC166742; N-(4-amino-2-methoxy-pyrimidin-5-ylmethyl)-acetamide; 5-Acetamino-chrysen; 5-Acetaminomethyl-4-amin-2-methoxy-pyrimidin; AC1L6Q9I; N-chrysen-5-yl-acetamide;
    • NSC-67076
    • NSC67076
    • N-[(4-amino-2-methoxy-pyrimidin-5-yl)methyl]acetamide
    • N-[(6-Imino-2-methoxy-1,6-dihydropyrimidin-5-yl)methyl]ethanimidic acid
    • DTXSID00989760
    • DS-011823
    • 6965-09-9
    • Inchi: 1S/C8H12N4O2/c1-5(13)10-3-6-4-11-8(14-2)12-7(6)9/h4H,3H2,1-2H3,(H,10,13)(H2,9,11,12)
    • InChI Key: OZYGOHKHVTYTHT-UHFFFAOYSA-N
    • SMILES: O(C)C1=NC=C(C(N)=N1)CNC(C)=O

Computed Properties

  • Exact Mass: 196.09616
  • Monoisotopic Mass: 196.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 90.1Ų

Experimental Properties

  • Density: 1.246
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.563
  • PSA: 90.13
  • LogP: 0.67560

N-[(6-Imino-2-methoxy-1,6-dihydropyrimidin-5-yl)methyl]ethanimidic acid Related Literature

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